![molecular formula C28H21NO6S B407443 Phenyl (3-acetyl-2-methylbenzofuran-5-yl)(naphthalen-2-ylsulfonyl)carbamate CAS No. 448208-32-0](/img/structure/B407443.png)
Phenyl (3-acetyl-2-methylbenzofuran-5-yl)(naphthalen-2-ylsulfonyl)carbamate
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Description
Synthesis Analysis
The synthesis of carbamates like Phenyl (3-acetyl-2-methylbenzofuran-5-yl)(naphthalen-2-ylsulfonyl)carbamate can be achieved through various methods. One such method involves the reaction of carbonylimidazolide in water with a nucleophile . This provides an efficient and general method for the preparation of urea, carbamates, and thiocarbamates . Another method involves the use of Si (OMe)4 as a nonmetallic regenerable reagent and DBU as a CO2 capture agent and catalyst . This enables the direct conversion of low-concentration CO2 into carbamates .Scientific Research Applications
Medicinal Chemistry: Therapeutic Agents
This compound has potential in the development of novel therapeutic agents due to its benzofuran core structure. Benzofuran derivatives have been recognized for their extensive pharmaceutical applications, including antiarrhythmic, antitussive, antitubercular, antidepressant, anti-gout, anti-fungal, and antihypertensive agents .
Antimicrobial and Antibacterial Applications
Benzofuran compounds exhibit potent biological properties such as antimicrobial, antibacterial, and antifungal activities. These properties make them valuable in the search for new treatments against various bacterial and fungal infections .
Antiviral Research
The structure of benzofuran derivatives has been utilized in antiviral research. For instance, novel macrocyclic benzofuran compounds have shown activity against the hepatitis C virus and are expected to be effective therapeutic drugs for hepatitis C disease .
Anticancer and Antitumor Applications
Benzofuran derivatives have been developed as anticancer agents due to their ability to inhibit tumor growth and proliferation. They are considered promising leads in cancer therapy research .
Neurodegenerative Disease Treatment
Recent advancements in benzofuran research have highlighted its potential in treating neurodegenerative diseases such as Alzheimer’s disease. Benzofuran derivatives have shown promise as inhibitors that can modulate disease progression .
Material Science: Innovative Materials
properties
IUPAC Name |
phenyl N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-naphthalen-2-ylsulfonylcarbamate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H21NO6S/c1-18(30)27-19(2)34-26-15-13-22(17-25(26)27)29(28(31)35-23-10-4-3-5-11-23)36(32,33)24-14-12-20-8-6-7-9-21(20)16-24/h3-17H,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RSEBOMWUPOWCEA-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C2=C(O1)C=CC(=C2)N(C(=O)OC3=CC=CC=C3)S(=O)(=O)C4=CC5=CC=CC=C5C=C4)C(=O)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H21NO6S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
499.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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